Cas no 14779-78-3 (Pentyl 4-(dimethylamino)benzoate)

Pentyl 4-(dimethylamino)benzoate is an ester derivative of 4-(dimethylamino)benzoic acid, commonly utilized in organic synthesis and specialty chemical applications. Its structure incorporates both a benzoate ester group and a dimethylamino substituent, making it a versatile intermediate in the preparation of UV absorbers, photoinitiators, and other functional compounds. The pentyl chain enhances solubility in nonpolar solvents, facilitating its use in formulations requiring hydrophobic compatibility. This compound exhibits stability under standard conditions and demonstrates potential in photochemical applications due to its electron-donating dimethylamino group. Its well-defined molecular structure ensures consistent reactivity, making it suitable for precise synthetic workflows in research and industrial settings.

Pentyl 4-(dimethylamino)benzoate structure

14779-78-3 structure

Product Name:Pentyl 4-(dimethylamino)benzoate

CAS No:14779-78-3

MF:C₁₄H₂₁NO₂

MW:235.32204413414

CID:49928

PubChem ID:26890

Update Time:2025-05-26

Pentyl 4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

- Pentyl 4-(dimethylamino)benzoate
- Amyl 4-(dimethylamino)benzoate
- Amyl dimethyl paba
- Amyl-p-dimethylaminobenzoate
- Benzoic acid,4-(dimethylamino)-,pentyl ester
- EINECS 238-849-6
- Padimate A
- Padimatum
- Pentyl dimethyl PABA
- Pentyl p-(dimethylamino)benzoate
- P-DIMETHYLINAMYL BENZOATE
- AMYL P-(DIMETHYLAMINO)BENZOATE
- AMYLPARA-DIMETHYLAMINOBENZOATE
- AMYLDIMETHYLPARA-AMINOBENZOATE
- p-dimethylamino-benzoicacipentylester
- Inchi： 1S/C14H21NO2/c1-4-5-6-11-17-14(16)12-7-9-13(10-8-12)15(2)3/h7-10H,4-6,11H2,1-3H3
- InChI Key： LXTZRIBXKVRLOA-UHFFFAOYSA-N
- SMILES： C1(C(=O)OCCCCC)=CC=C(N(C)C)C=C1

Computed Properties

Exact Mass: 235.15700

Experimental Properties

Density: 1.0247 (rough estimate)
Boiling Point: 377.72°C (rough estimate)
Refractive Index: 1.5385 (estimate)
PSA: 29.54000
LogP: 3.09960

Pentyl 4-(dimethylamino)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P910080-1g	Pentyl 4-(dimethylamino)benzoate	14779-78-3	95%	1g	2,100.00	2021-05-17
A2B Chem LLC	AE98661-100mg	Pentyl 4-(dimethylamino)benzoate	14779-78-3	95%	100mg	$98.00	2024-04-20
A2B Chem LLC	AE98661-250mg	Pentyl 4-(dimethylamino)benzoate	14779-78-3	95%	250mg	$160.00	2024-04-20
A2B Chem LLC	AE98661-1g	Pentyl 4-(dimethylamino)benzoate	14779-78-3	95%	1g	$310.00	2024-04-20
Enamine	EN300-18355866-0.05g	pentyl 4-(dimethylamino)benzoate	14779-78-3	90%	0.05g	$101.0	2023-09-19
Aaron	AR00APM9-100mg	Pentyl 4-(dimethylamino)benzoate	14779-78-3	95%	100mg	$84.00	2025-02-12
Aaron	AR00APM9-250mg	Pentyl 4-(dimethylamino)benzoate	14779-78-3	95%	250mg	$143.00	2025-02-12
Aaron	AR00APM9-1g	Pentyl 4-(dimethylamino)benzoate	14779-78-3	95%	1g	$366.00	2025-02-12
1PlusChem	1P00APDX-100mg	Pentyl 4-(dimethylamino)benzoate	14779-78-3	95%	100mg	$96.00	2024-06-20
1PlusChem	1P00APDX-250mg	Pentyl 4-(dimethylamino)benzoate	14779-78-3	95%	250mg	$149.00	2024-06-20